Cas no 70360-83-7 (1,2-dimethoxy-4-(2-nitroethyl)benzene)

• Product Name: 1,2-dimethoxy-4-(2-nitroethyl)benzene
• CAS No: 70360-83-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 547359
• PubChem ID: 10036050
• Update Time: 2025-06-10

1,2-dimethoxy-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethoxy-4-(2-nitroethyl)-
• 1,2-dimethoxy-4-(2-nitroethyl)benzene
• 70360-83-7
• 2-(3,4-dimethoxyphenyl)nitroethane
• EN300-1849427
• 2-(3',4'-dimethoxyphenyl)-1-nitroethane
• 1-(3,4-Dimethoxyphenyl)-2-nitroethane
• SCHEMBL8343609
• OOFXLZSSEQKLRE-UHFFFAOYSA-N
• 2-(3',4'dimethoxyphenyl)-1-nitroethane
• 2-(3,4-dimethoxyphenyl)-1-nitroethane
• DTXSID70434515

• Inchi： 1S/C10H13NO4/c1-14-9-4-3-8(5-6-11(12)13)7-10(9)15-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： OOFXLZSSEQKLRE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1,2-dimethoxy-4-(2-nitroethyl)benzene

Comprehensive Overview of 1,2-Dimethoxy-4-(2-nitroethyl)benzene (CAS No. 70360-83-7): Properties, Applications, and Industry Insights

1,2-Dimethoxy-4-(2-nitroethyl)benzene (CAS No. 70360-83-7) is a specialized organic compound belonging to the class of nitroaromatic derivatives. This compound features a benzene ring substituted with two methoxy groups at the 1- and 2-positions and a nitroethyl group at the 4-position. Its unique structural configuration makes it a valuable intermediate in synthetic chemistry, particularly in the development of flavorants, pharmaceutical precursors, and agrochemicals. The compound's molecular formula (C₁₀H₁₃NO₄) and molecular weight (211.22 g/mol) are critical for researchers working on fine chemical synthesis.

In recent years, the demand for nitroaromatic compounds like 1,2-dimethoxy-4-(2-nitroethyl)benzene has surged due to their role in green chemistry and sustainable manufacturing. Researchers are increasingly focusing on eco-friendly synthesis methods, such as catalytic hydrogenation, to reduce environmental impact. This aligns with global trends emphasizing carbon footprint reduction and circular economy principles. The compound's potential applications in biodegradable materials and renewable energy storage systems have also sparked interest among scientists.

The physicochemical properties of 1,2-dimethoxy-4-(2-nitroethyl)benzene include a melting point range of 80–85°C and moderate solubility in polar organic solvents like ethanol and acetone. These characteristics make it suitable for use in liquid-phase reactions and chromatographic purification processes. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity and structural integrity, ensuring compliance with industry standards for high-purity chemicals.

From an industrial perspective, 1,2-dimethoxy-4-(2-nitroethyl)benzene is often utilized in the production of fragrance compounds and essential oil analogs. Its nitroethyl group can undergo further functionalization to yield vanillin derivatives, which are widely used in the food and beverage sector. Additionally, the compound serves as a precursor for heterocyclic scaffolds in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting molecules. These applications highlight its versatility across multiple domains.

Recent advancements in computational chemistry have enabled researchers to predict the reaction pathways and thermodynamic stability of 1,2-dimethoxy-4-(2-nitroethyl)benzene with greater accuracy. Tools like density functional theory (DFT) calculations provide insights into its electronic structure, aiding in the optimization of synthetic protocols. This computational approach is particularly relevant given the growing emphasis on data-driven chemical research and AI-assisted molecular design in the 21st century.

Quality control and regulatory compliance are paramount when handling 1,2-dimethoxy-4-(2-nitroethyl)benzene. Manufacturers must adhere to guidelines set by organizations such as the International Council for Harmonisation (ICH) and REACH to ensure safety and environmental stewardship. Proper storage conditions—typically in amber glass containers under inert atmospheres—are recommended to prevent degradation and maintain the compound's stability over time.

In conclusion, 1,2-dimethoxy-4-(2-nitroethyl)benzene (CAS No. 70360-83-7) represents a multifaceted compound with significant potential in both academic and industrial settings. Its applications span flavor and fragrance development, pharmaceutical research, and sustainable chemistry, making it a subject of ongoing innovation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing green synthetic methodologies and functional material design.